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Compound of Interest

Compound Name: 3-(Pyridin-2-yloxy)benzaldehyde

Cat. No.: B164669

CAS Number: 137386-78-8
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 3-(Pyridin-2-yloxy)benzaldehyde,
a versatile chemical intermediate with significant potential in pharmaceutical and materials
science research. This document details its chemical and physical properties, outlines a
probable synthetic route with a detailed experimental protocol, and explores its application in
drug discovery, particularly in the context of neurological disorders.

Chemical and Physical Properties

3-(Pyridin-2-yloxy)benzaldehyde is a solid, typically appearing as a yellow to light brown
powder.[1] Its structure, featuring a pyridine ring linked to a benzaldehyde moiety via an ether
bond, imparts a unique combination of reactivity and solubility, making it a valuable building
block in organic synthesis.[1]

Table 1: Physicochemical Properties of 3-(Pyridin-2-yloxy)benzaldehyde
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Property Value Reference
CAS Number 137386-78-8 [11[2]
Molecular Formula C12HaNO:2 [1]
Molecular Weight 199.21 g/mol [1]
Appearance Yellow to light brown powder [1]

Melting Point 115-120 °C [1]

Purity > 96% (HPLC) [1]

Storage Conditions Store at 0-8°C [1]

Synthesis

The synthesis of 3-(Pyridin-2-yloxy)benzaldehyde can be achieved via a Williamson ether

synthesis. This method involves the nucleophilic substitution of a halide by an alkoxide. In this

case, the sodium salt of 3-hydroxybenzaldehyde acts as the nucleophile, attacking the

electrophilic carbon of 2-chloropyridine.

Experimental Protocol: Synthesis of 3-(Pyridin-2-

yloxy)benzaldehyde

This protocol is based on the general procedure for the synthesis of analogous pyridinyloxy-

benzaldehyde derivatives.

Materials and Reagents:

3-Hydroxybenzaldehyde

2-Chloropyridine

Sodium Hydride (NaH), 60% dispersion in mineral oil

Anhydrous N,N-Dimethylformamide (DMF)

Ethyl acetate
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¢ Brine (saturated aqueous NaCl solution)
e Anhydrous Magnesium Sulfate (MgSQOa)
« Silica gel for column chromatography

Reaction Scheme:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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